Cas no 98024-65-8 (1-(4-Nitro-1H-pyrazol-1-yl)ethanone)

• Product Name: 1-(4-Nitro-1H-pyrazol-1-yl)ethanone
• CAS No: 98024-65-8
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 1002336
• PubChem ID: 12736606
• Update Time: 2025-04-20

1-(4-Nitro-1H-pyrazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-acetyl-4-nitro- (9CI)
• 1-(4-Nitro-1H-pyrazol-1-yl)ethanone
• 98024-65-8
• 1-acetyl-4-nitropyrazole
• 1H-PYRAZOLE, 1-ACETYL-4-NITRO-
• DB-279455

• Inchi： 1S/C5H5N3O3/c1-4(9)7-3-5(2-6-7)8(10)11/h2-3H,1H3
• InChI Key： WGUYPNFLQGNKIM-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.7Ų